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Compound of Interest

Compound Name: 2-Phenylethanol-13C2

Cat. No.: B12383947

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for 2-
Phenylethanol-13C2. While a specific Safety Data Sheet (SDS) for the 13C2 isotopically

labeled version is not readily available, the safety protocols are predicated on the well-

established data for its non-labeled analogue, 2-Phenylethanol. Isotopic substitution with ¹³C is

not expected to alter the chemical reactivity or toxicity of the molecule. This document

synthesizes available data to ensure safe laboratory practices.

Section 1: Chemical and Physical Properties
2-Phenylethanol is a colorless, viscous liquid with a characteristic floral, rose-like odor. It is

slightly soluble in water and miscible with ethanol.
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Property Value

Molecular Formula C₈H₁₀O (for unlabeled)

Boiling Point 219-221 °C

Melting Point -27 °C

Density 1.02 g/mL at 20 °C

Flash Point 96 °C

Vapor Density 4.22

Section 2: Hazard Identification and GHS
Classification
2-Phenylethanol is considered a hazardous substance. The following table summarizes its

classification under the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed (H302)[1]

Acute Toxicity, Dermal Category 3
Toxic in contact with skin

(H311)[1]

Serious Eye Damage/Eye

Irritation
Category 2A

Causes serious eye irritation

(H319)[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation (H315)[1]

Pictograms:

alt text

alt text

alt text

Signal Word: Warning[2]
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Section 3: Toxicological Data
Route of Exposure Species Value

Oral LD50 Rat 1790 mg/kg[3]

Dermal LD50 Rabbit 790 mg/kg[3]

Skin Irritation Rabbit Moderate (100 mg/24h)[3]

Section 4: Safe Handling and Experimental
Protocols
Adherence to the following protocols is crucial to minimize risk when handling 2-
Phenylethanol-13C2.

4.1 Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors.[4]

Ensure that eyewash stations and safety showers are readily accessible.[2]

4.2 Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side shields or a face shield.[3][4]

Hand Protection: Chemical-resistant gloves (e.g., PVC) are required.[3] For prolonged or

repeated contact, gloves with a protection class of 5 or higher (breakthrough time > 240

minutes) are recommended. For brief contact, a protection class of 3 or higher (> 60

minutes) is suitable.[3]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[4]

4.3 General Hygiene Practices:

Do not eat, drink, or smoke in laboratory areas.[1]
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Wash hands thoroughly after handling the substance.[1]

Avoid contact with skin, eyes, and clothing.[2][4]

Remove and wash contaminated clothing before reuse.[1]

4.4 Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]

Protect from light and oxidizing agents.[5]

The substance may form explosive peroxides upon prolonged storage, especially in the

presence of air and light.[3] It is recommended to date containers upon receipt and opening.

Unopened containers may be stored for up to 18 months, while opened containers should

not be kept for more than 12 months.[3]

Section 5: Emergency Procedures
5.1 First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

In Case of Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin

area with plenty of water.[1] Seek medical attention as this substance is toxic in contact with

skin.[1]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention.[1]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

5.2 Accidental Release Measures:

Evacuate personnel from the area.
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Remove all sources of ignition.[3]

Ventilate the area.

Wear appropriate PPE as described in Section 4.2.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for proper disposal.[1]

5.3 Fire-Fighting Measures:

2-Phenylethanol is a combustible liquid.[3]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[5]

Section 6: Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. This material

and its container must be disposed of as hazardous waste.[3]

Section 7: Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling 2-Phenylethanol-
13C2 in a laboratory setting.
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Start: Prepare for Experiment

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Don PPE
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

3. Prepare Workspace
- Work in Fume Hood

- Ensure Emergency Equipment is Accessible

4. Handle Chemical
- Dispense Carefully

- Avoid Inhalation and Contact

5. Post-Experiment Cleanup
- Decontaminate Surfaces
- Remove PPE Correctly

6. Storage & Waste
- Store in Tightly Sealed Container

- Dispose of Waste Properly

End: Experiment Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Phenylethanol-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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